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Compound of Interest

Compound Name: (2-Ethyl-hexyl)-hydrazine

Cat. No.: B15147340

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
potential synthesis, and key considerations for (2-Ethyl-hexyl)-hydrazine (CAS No. 887591-
66-4). This document is intended for professionals in research and development who require a
technical understanding of this compound.

Commercial Availability and Suppliers

(2-Ethyl-hexyl)-hydrazine is available from a number of specialized chemical suppliers. The
primary suppliers identified are BOC Sciences and American Custom Chemicals Corporation.
The compound is typically available in high purity, suitable for research and development
purposes. Pricing and availability can be obtained by inquiring directly with the suppliers.

Table 1: Commercial Suppliers of (2-Ethyl-hexyl)-hydrazine
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities
(2-ETHYL-
BOC Sciences HEXYL)- 887591-66-4 Inquire Inquire
HYDRAZINE
American
1-(2-
Custom )
_ ETHYLHEXYL)H  887591-66-4 95.00% Inquire
Chemicals
_ YDRAZINE
Corporation
(2-ETHYL-
ChemicalBook HEXYL)- 887591-66-4 95% 5MG, 10g
HYDRAZINE

Note: Pricing and availability are subject to change and should be confirmed with the
respective suppliers.

Physicochemical Properties

While a specific technical data sheet for (2-Ethyl-hexyl)-hydrazine was not readily available in
the public domain, some basic properties can be inferred from its chemical structure and
information available on supplier websites.

Table 2: Physicochemical Properties of (2-Ethyl-hexyl)-hydrazine

Property Value Source
CAS Number 887591-66-4 [1]
Molecular Formula C8H20N2 [1]
Molecular Weight 144.26 g/mol [1]
Canonical SMILES CCCCC(CC)CNN [1]

Proposed Synthesis Protocols
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Detailed experimental protocols for the synthesis of (2-Ethyl-hexyl)-hydrazine are not widely
published. However, based on general organic chemistry principles and established methods
for the synthesis of substituted hydrazines, two plausible synthetic routes are proposed below.
These protocols are intended as a guide and would require optimization and validation in a
laboratory setting.

Proposed Method 1: Direct Alkylation of Hydrazine

This is a common method for the synthesis of mono-alkylated hydrazines. It involves the
reaction of a large excess of hydrazine with an alkyl halide to minimize the formation of di- and
tri-substituted products.

Reaction:

2-Ethylhexyl bromide + Hydrazine (excess) — (2-Ethyl-hexyl)-hydrazine + Hydrazine
hydrobromide

Experimental Protocol:

e Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer, add a significant molar excess (e.g., 10-20
equivalents) of hydrazine hydrate.

» Addition of Alkyl Halide: Slowly add 2-ethylhexyl bromide (1 equivalent) dropwise to the
stirring hydrazine hydrate at room temperature. An exothermic reaction may be observed,;
maintain the temperature with a water bath if necessary.

o Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for
several hours (monitoring by TLC or GC-MS is recommended to determine completion).

o Work-up: Cool the reaction mixture to room temperature. Add a suitable organic solvent
(e.g., diethyl ether or dichloromethane) and water. Separate the organic layer.

 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be purified by fractional
distillation under reduced pressure to yield (2-Ethyl-hexyl)-hydrazine.
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Proposed Method 2: Reductive Amination of 2-
Ethylhexanal with Hydrazine

Reductive amination is another viable method for the synthesis of substituted hydrazines. This
two-step, one-pot reaction involves the formation of a hydrazone intermediate followed by its
reduction.

Reaction:

2-Ethylhexanal + Hydrazine — 2-Ethylhexyl-hydrazone (intermediate) 2-Ethylhexyl-hydrazone
+ Reducing Agent — (2-Ethyl-hexyl)-hydrazine

Experimental Protocol:

e Hydrazone Formation: In a round-bottom flask, dissolve 2-ethylhexanal (1 equivalent) in a
suitable solvent such as ethanol or methanol. Add hydrazine hydrate (1-1.2 equivalents) and
a catalytic amount of acid (e.g., acetic acid). Stir the mixture at room temperature for 1-2
hours to form the hydrazone.

e Reduction: Cool the reaction mixture in an ice bath. Slowly add a reducing agent such as
sodium borohydride (NaBH4) or sodium cyanobohydride (NaBH3CN) in portions.

e Reaction: Allow the reaction to warm to room temperature and stir for several hours until the
reduction is complete (monitor by TLC or GC-MS).

» Work-up: Quench the reaction by the slow addition of water. Remove the organic solvent
under reduced pressure. Extract the aqueous residue with an appropriate organic solvent
(e.g., ethyl acetate).

 Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium
sulfate, and concentrate. The crude product can be purified by column chromatography or
distillation under reduced pressure.

Safety and Handling

A specific Safety Data Sheet (SDS) for (2-Ethyl-hexyl)-hydrazine is not publicly available.
However, as a hydrazine derivative, it should be handled with extreme caution in a well-
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ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves, is mandatory. Hydrazine and its derivatives are often toxic,
corrosive, and potentially carcinogenic.

General Precautions:

Avoid inhalation of vapors and contact with skin and eyes.

Keep away from heat, sparks, and open flames.

Store in a cool, dry, and well-ventilated area away from oxidizing agents.

In case of a spill, absorb with an inert material and dispose of it as hazardous waste.

Visualizations
Procurement and Quality Control Workflow

The following diagram illustrates a typical workflow for procuring and ensuring the quality of (2-
Ethyl-hexyl)-hydrazine for research applications.
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Proposed Synthesis Pathway: Direct Alkylation

This diagram illustrates the proposed direct alkylation synthesis route for (2-Ethyl-hexyl)-
hydrazine.
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Direct Alkylation Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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